Cas no 1024587-24-3 (1-(5-Deoxy-5-phosphono-β-D-ribofuranosyl)-1,5-dihydro-5-methyl-1,4,5,6,8-pentaazaacenaphthylen-3-amine)

• Product Name: 1-(5-Deoxy-5-phosphono-β-D-ribofuranosyl)-1,5-dihydro-5-methyl-1,4,5,6,8-pentaazaacenaphthylen-3-amine
• CAS No: 1024587-24-3
• MF: C₁₃H₁₇N₆O₆P
• MW: 384.284442663193
• CID: 6975625
• PubChem ID: 44481714
• Update Time: 2025-08-13

1-(5-Deoxy-5-phosphono-β-D-ribofuranosyl)-1,5-dihydro-5-methyl-1,4,5,6,8-pentaazaacenaphthylen-3-amine Chemical and Physical Properties

Names and Identifiers

• A-D-ribofuranosyl)-1,5-dihydro-5-methyl-1,4,5,6,8-pentaazaacenaphthylen-3-amine
• 1-(5-Deoxy-5-phosphono-
• 1024587-24-3
• 1-(5-Deoxy-5-phosphono-β-D-ribofuranosyl)-1,5-dihydro-5-methyl-1,4,5,6,8-pentaazaacenaphthylen-3-amine

• Inchi： 1S/C13H17N6O6P/c1-18-11-7-5(10(14)17-18)2-19(12(7)16-4-15-11)13-9(21)8(20)6(25-13)3-26(22,23)24/h2,4,6,8-9,13,20-21H,3H2,1H3,(H2,14,17)(H2,22,23,24)/t6-,8-,9-,13-/m1/s1
• InChI Key： MYGMODWZLUFTNA-HTVVRFAVSA-N
• SMILES： P(C[C@@H]1[C@H]([C@H]([C@H](N2C=C3C(N)=NN(C)C4=C3C2=NC=N4)O1)O)O)(=O)(O)O

Computed Properties

• Exact Mass: 384.09471928Da
• Monoisotopic Mass: 384.09471928Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 180Ų